Cas no 1219-28-9 (3-Butyn-1-ol,4-[2,2'-bithiophen]-5-yl-, 1-acetate)

• Product Name: 3-Butyn-1-ol,4-[2,2'-bithiophen]-5-yl-, 1-acetate
• CAS No: 1219-28-9
• MF: C₁₄H₁₂O₂S₂
• MW: 276.373881340027
• CID: 177930
• PubChem ID: 440356
• Update Time: 2025-04-19

3-Butyn-1-ol,4-[2,2'-bithiophen]-5-yl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-ol,4-[2,2'-bithiophen]-5-yl-, 1-acetate
• 3-Butyn-1-ol, 4-(5-(2-thienyl)-2-thienyl)-, acetate
• 4-(5-thiophen-2-ylthiophen-2-yl)but-3-ynyl acetate
• 3-Butyn-1-ol, 4-[2,2'-bithiophen]-5-yl-, 1-acetate
• 5-(4-acetoxy-1-butynyl)-2,2'-bithienyl
• Q27102253
• 5-(4-Acetoxybut-1-ynyl)-2,2'-bithiophene
• 4-([2,2'-bithiophen]-5-yl)but-3-yn-1-yl acetate
• 3-Butyn-1-ol, 4-[5-(2-thienyl)-2-thienyl]-, acetate
• 5-(4-acetoxybut-1-ynyl)-2-2'-bithiophene
• 3-Butyn-1-ol, 4-[2,2'-bithiophen]-5-yl-, acetate
• SCHEMBL4738045
• 5-(4-Acetoxyl-1-butynyl)-2,2'-dithiophene
• 4-(5-(2-Thienyl)-2-thienyl)-3-butyn-1-ol acetate
• 5-(4-acetoxy-1-butynyl)-2,2'-bithiophene
• LMFA12000355
• 4-(2,2'-Bithiophen-5-yl)but-3-yn-1-yl acetate
• 1219-28-9
• 4-[5-(thiophen-2-yl)thiophen-2-yl]but-3-yn-1-yl acetate
• 4-(2,2'-bithien-5-yl)but-3-yn-1-yl acetate
• DTXSID90153433
• C04485
• 5-4-ACETOXYBUT-1-YNYL-2-2-BITHIOPHENE
• CHEBI:17181

• Inchi： 1S/C14H12O2S2/c1-11(15)16-9-3-2-5-12-7-8-14(18-12)13-6-4-10-17-13/h4,6-8,10H,3,9H2,1H3
• InChI Key： KHPAKGUGOFYJNA-UHFFFAOYSA-N
• SMILES： S1C(C#CCCOC(C)=O)=CC=C1C1=CC=CS1

Computed Properties

• Exact Mass: 276.02796
• Monoisotopic Mass: 276.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 422.1°Cat760mmHg
• Flash Point: 209.1°C
• Refractive Index: 1.618
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes